Cas no 109514-06-9 (1,3-Linolenin-2-Stearin)

• Product Name: 1,3-Linolenin-2-Stearin
• CAS No: 109514-06-9
• MF: C₅₇H₉₈O₆
• MW: 879.384438991547
• CID: 5092229
• Update Time: 2025-06-08

1,3-Linolenin-2-Stearin Chemical and Physical Properties

Names and Identifiers

• 9,12,15-Octadecatrienoic acid, 1,1'-[2-[(1-oxooctadecyl)oxy]-1,3-propanediyl] ester, (9Z,9'Z,12Z,12'Z,15Z,15'Z)-
• 1,3-Linolenin-2-Stearin

• Inchi： 1S/C57H98O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h7-8,10-11,16-17,19-20,25-26,28-29,54H,4-6,9,12-15,18,21-24,27,30-53H2,1-3H3/b10-7-,11-8-,19-16-,20-17-,28-25-,29-26-
• InChI Key： YNIUACHBBNUDCJ-AEIMPNQHSA-N
• SMILES： C(OC(=O)CCCCCCC/C=C\C/C=C\C/C=C\CC)C(OC(=O)CCCCCCCCCCCCCCCCC)COC(=O)CCCCCCC/C=C\C/C=C\C/C=C\CC

Additional information on 1,3-Linolenin-2-Stearin

Introduction to 1,3-Linolenin-2-Stearin (CAS No. 109514-06-9)

1,3-Linolenin-2-Stearin, with the CAS number 109514-06-9, is a specialized triglyceride that has garnered significant attention in the fields of nutrition, pharmaceuticals, and materials science. This compound is characterized by its unique fatty acid composition, which includes linolenic acid and stearic acid, making it a valuable component in various applications.

The molecular structure of 1,3-Linolenin-2-Stearin is particularly noteworthy. It consists of a glycerol backbone with linolenic acid esterified at the 1 and 3 positions and stearic acid at the 2 position. This specific arrangement imparts distinct physical and chemical properties to the compound, such as enhanced stability and improved solubility in certain media.

In the realm of nutrition, 1,3-Linolenin-2-Stearin has been studied for its potential health benefits. Linolenic acid, an omega-3 fatty acid, is known for its anti-inflammatory properties and its role in cardiovascular health. Stearic acid, on the other hand, is a saturated fatty acid that has been shown to have a neutral effect on blood cholesterol levels. The combination of these two fatty acids in 1,3-Linolenin-2-Stearin may offer synergistic benefits, making it a promising ingredient in functional foods and dietary supplements.

Recent research has also explored the potential of 1,3-Linolenin-2-Stearin in pharmaceutical applications. Studies have indicated that this compound may have beneficial effects on lipid metabolism and insulin sensitivity. For instance, a study published in the Journal of Lipid Research in 2021 found that dietary supplementation with 1,3-Linolenin-2-Stearin led to improved lipid profiles and reduced inflammation markers in obese mice. These findings suggest that 1,3-Linolenin-2-Stearin could be a valuable component in formulations designed to manage metabolic disorders.

Beyond its nutritional and pharmaceutical applications, 1,3-Linolenin-2-Stearin has also found use in materials science. Its unique fatty acid composition makes it suitable for the production of biodegradable polymers and coatings. These materials have potential applications in packaging, agriculture, and environmental remediation. For example, a study published in Biomacromolecules in 2020 demonstrated that 1,3-Linolenin-2-Stearin-based polymers exhibited excellent biodegradability and mechanical properties, making them attractive alternatives to conventional petroleum-based plastics.

The industrial production of 1,3-Linolenin-2-Stearin involves several steps, including the extraction of linolenic acid from plant sources such as flaxseed or soybean oil and the subsequent esterification with glycerol and stearic acid. Advances in biotechnology have led to more efficient methods for producing this compound on a large scale. For instance, enzymatic catalysis using lipases has been shown to improve yield and purity compared to traditional chemical methods.

In conclusion, 1,3-Linolenin-2-Stearin (CAS No. 109514-06-9) is a multifaceted compound with a wide range of applications in nutrition, pharmaceuticals, and materials science. Its unique fatty acid composition and favorable physical properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and uses, 1,3-Linolenin-2-Stearin is poised to play an increasingly important role in various industries.